Cas no 89840-94-8 (N,4,5-trimethyl-2-nitrobenzene-1-sulfonamide)

• Product Name: N,4,5-trimethyl-2-nitrobenzene-1-sulfonamide
• CAS No: 89840-94-8
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 587491
• PubChem ID: 29791063
• Update Time: 2025-06-12

N,4,5-trimethyl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N,4,5-trimethyl-2-nitro-
• N,4,5-trimethyl-2-nitrobenzenesulfonamide
• N,4,5-trimethyl-2-nitrobenzene-1-sulfonamide
• EN300-1452757
• DTXSID70651987
• 89840-94-8

• Inchi： 1S/C9H12N2O4S/c1-6-4-8(11(12)13)9(5-7(6)2)16(14,15)10-3/h4-5,10H,1-3H3
• InChI Key： MRSBQUAHWHBPAT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(C)=CC=1[N+](=O)[O-])(NC)(=O)=O

Computed Properties

• Exact Mass: 244.05177804g/mol
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N,4,5-trimethyl-2-nitrobenzene-1-sulfonamide

Recent Advances in the Study of N,4,5-Trimethyl-2-nitrobenzene-1-sulfonamide (CAS: 89840-94-8)

N,4,5-Trimethyl-2-nitrobenzene-1-sulfonamide (CAS: 89840-94-8) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its nitro and sulfonamide functional groups, has been the subject of several studies aimed at elucidating its chemical properties, biological activities, and therapeutic potential. This research brief synthesizes the latest findings on this compound, providing insights into its current and future applications.

Recent studies have focused on the synthesis and structural characterization of N,4,5-trimethyl-2-nitrobenzene-1-sulfonamide. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its molecular structure and purity. These studies have also explored the compound's stability under various conditions, which is critical for its potential use in pharmaceutical formulations. The results indicate that the compound exhibits moderate stability under ambient conditions but may require specific storage conditions to prevent degradation.

In the realm of biological activity, preliminary in vitro studies have demonstrated that N,4,5-trimethyl-2-nitrobenzene-1-sulfonamide exhibits inhibitory effects against certain enzymes implicated in inflammatory and neoplastic diseases. For instance, the compound has shown promising activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and cancer progression. These findings suggest that the compound could serve as a lead structure for the development of novel anti-inflammatory or anticancer agents. However, further in vivo studies are needed to validate these effects and assess the compound's pharmacokinetic and toxicological profiles.

Another area of interest is the compound's potential role in antimicrobial therapy. Recent research has investigated its efficacy against a panel of bacterial and fungal pathogens. While the results are preliminary, they indicate that N,4,5-trimethyl-2-nitrobenzene-1-sulfonamide possesses moderate antimicrobial activity, particularly against Gram-positive bacteria. Researchers are now exploring modifications to the compound's structure to enhance its antimicrobial potency and broaden its spectrum of activity.

In addition to its direct biological effects, N,4,5-trimethyl-2-nitrobenzene-1-sulfonamide has been studied for its utility as a chemical probe in biological systems. Its unique structural features make it a valuable tool for investigating sulfonamide-protein interactions and elucidating the mechanisms of action of sulfonamide-based drugs. This application is particularly relevant in the context of drug resistance, where understanding these interactions could lead to the development of more effective therapeutics.

Despite these promising findings, several challenges remain. The compound's solubility and bioavailability are areas of concern that need to be addressed to facilitate its transition from the laboratory to clinical applications. Researchers are currently exploring various formulation strategies, including the use of nanoparticles and prodrug approaches, to overcome these limitations.

In conclusion, N,4,5-trimethyl-2-nitrobenzene-1-sulfonamide (CAS: 89840-94-8) represents a compound of significant interest in chemical biology and medicinal chemistry. Its diverse biological activities and potential applications in drug discovery make it a promising candidate for further research. Future studies should focus on optimizing its pharmacological properties and conducting comprehensive preclinical evaluations to fully realize its therapeutic potential.